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Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157 Get Quote

Application: Analytical Chemistry, Metal Ion Detection, Drug Development QC

Introduction

Diphenylglyoxime (C₁₄H₁₂N₂O₂) is a valuable chelating agent used extensively in analytical

chemistry. Its ability to form stable, colored complexes with specific metal ions makes it a

critical reagent for the qualitative and quantitative analysis of metals such as nickel and

palladium.[1][2] This protocol provides a detailed, step-by-step methodology for the preparation

of a 1% (w/v) Diphenylglyoxime solution in ethanol, a common solvent for this reagent due to

its favorable solubility characteristics.[1][3] This solution is suitable for use by researchers,

scientists, and quality control professionals in various laboratory settings.

Quantitative Data Summary
The physical and chemical properties of Diphenylglyoxime are summarized below.
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Property Value Reference

Molecular Formula C₁₄H₁₂N₂O₂ [3]

Molar Mass 240.26 g/mol [3]

Appearance
White to pale yellow/yellowish-

orange crystalline powder
[1][2][3]

Melting Point 237-240 °C (decomposes) [3]

Solubility in Water
Insoluble / Sparingly soluble

(0.094 g/L at 25°C)
[2][3]

Solubility in Ethanol Slightly soluble to soluble [1][3]

pKa 9.70 ± 0.28 [2]

Experimental Protocol
This protocol outlines the procedure for preparing 100 mL of a 1% (w/v) Diphenylglyoxime
solution in ethanol.

Materials and Reagents:

Diphenylglyoxime (CAS No: 23873-81-6) powder

95% or absolute Ethanol (Reagent grade)

100 mL Volumetric flask (Class A)

Analytical balance

Weighing paper or boat

Spatula

Funnel

Beaker
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Magnetic stirrer and stir bar (optional)

Wash bottle with ethanol

Amber glass storage bottle with a tight-fitting cap

Procedure:

Weighing the Diphenylglyoxime:

Place a clean, dry weighing boat on the analytical balance and tare the mass.

Carefully weigh out 1.0 g of Diphenylglyoxime powder using a spatula. Record the exact

mass.

Dissolving the Solute:

Place a funnel into the neck of the 100 mL volumetric flask.

Carefully transfer the weighed Diphenylglyoxime powder through the funnel into the

flask.

Rinse the weighing boat and funnel with a small amount of ethanol from the wash bottle to

ensure the complete transfer of the powder into theflask.

Add approximately 70-80 mL of ethanol to the volumetric flask.

Swirl the flask gently to dissolve the powder. If necessary, use a magnetic stirrer for more

efficient mixing. Gentle warming in a water bath can aid dissolution but should be done

with caution due to ethanol's flammability.

Bringing to Final Volume:

Once the Diphenylglyoxime is completely dissolved, carefully add ethanol dropwise until

the bottom of the meniscus reaches the 100 mL calibration mark on the volumetric flask.

Use a dropper or pipette for the final additions to avoid overshooting the mark.
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Homogenization and Storage:

Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Transfer the final solution to a clearly labeled amber glass bottle for storage. The label

should include the name of the solution (1% Diphenylglyoxime in Ethanol),

concentration, preparation date, and the preparer's initials.

Safety Precautions and Handling
Adherence to standard laboratory safety protocols is mandatory when handling

Diphenylglyoxime and ethanol.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves (e.g., nitrile rubber) when handling the chemicals.[4][5]

Ventilation: Prepare the solution in a well-ventilated area or under a chemical fume hood to

avoid inhalation of dust or vapors.[4][6]

Handling: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke in the work area.

[6] Wash hands thoroughly after handling.[4] Avoid generating dust during weighing and

transfer.[6]

Fire Safety: Ethanol is a flammable liquid. Keep the solution away from open flames, sparks,

and other ignition sources.[7]

Spills: In case of a minor spill, absorb the liquid with an inert material and dispose of it in a

suitable, closed container.[6]

First Aid:

If inhaled, move the person to fresh air.[4]

In case of skin contact, wash off with soap and plenty of water.[4]

In case of eye contact, flush with water as a precaution.[4]
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Storage and Stability
Storage: Store the solution in a tightly closed, properly labeled amber glass bottle to protect

it from light.[8] Keep the container in a cool, dry, and well-ventilated place.[5][6] Store away

from incompatible materials such as oxidizing agents.[6]

Stability: While specific long-term stability data for this solution is not readily available,

ethanolic solutions are generally stable under proper storage conditions.[9] It is good

practice to prepare fresh solutions for sensitive analytical work.

Workflow Visualization
The following diagram illustrates the key steps in the preparation of the 1% Diphenylglyoxime
solution.
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Caption: Workflow for preparing 1% Diphenylglyoxime in ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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